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Compound of Interest

Compound Name: 3-Bromo-2,5-dichlorobenzonitrile

CAS No.: 1160574-33-3

Cat. No.: B3215423

Get Quote

CAS: 1160574-33-3 | Formula: C

H

BrCl

N | M.W.: 250.91 g/mol

Part 1: Executive Technical Summary
3-Bromo-2,5-dichlorobenzonitrile is a tris-substituted benzene derivative characterized by a

unique electrophilic profile. Its value in drug discovery stems from the orthogonal reactivity of its

substituents: a labile bromine atom at position 3 (highly susceptible to oxidative addition), two

stable chlorine atoms at positions 2 and 5 (providing metabolic stability and lipophilicity), and a

nitrile group at position 1 (serves as a precursor to amines, amides, or heterocycles).[1]

Primary Application: Synthesis of CNS-active agents and agrochemicals where the 2,5-

dichlorophenyl moiety is a pharmacophore requirement.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b3215423#bc-rfq
https://www.benchchem.com/product/b3215423/docs?utm_src=pdf-body#technical-master-guide-3-bromo-2-5-dichlorobenzonitrile
https://pubchem.ncbi.nlm.nih.gov/compound/4-Bromo-3_5-dichlorobenzonitrile
https://pubchem.ncbi.nlm.nih.gov/compound/4-Bromo-3_5-dichlorobenzonitrile
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3215423?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Part 2: Chemical Identity & Physicochemical
Profiling
The "Fingerprint" of the molecule for identity verification.[1]

Property Specification Technical Note

CAS Number 1160574-33-3
Primary identifier for regulatory

filing.

IUPAC Name
3-Bromo-2,5-

dichlorobenzonitrile

Alternate: 2,5-Dichloro-3-

bromobenzonitrile.

SMILES
N#CC1=C(Cl)C(Br)=CC(Cl)=C

1

Encodes the 1,2,3,5

substitution pattern.[1]

Appearance Off-white to pale yellow solid
Color deepens upon

oxidation/light exposure.[1]

Melting Point 95–100 °C (Predicted)
Sharp range indicates high

purity (>98%).[1]

Solubility DMSO, DCM, Ethyl Acetate
Insoluble in water.[1]

Hydrophobic (LogP ~3.8).[1]

Reactive Moiety Aryl Bromide (C-Br)
Site of primary Pd-catalyzed

cross-coupling.[1]

Structural Verification (Self-Validating System)
To validate the regioisomer identity during synthesis, researchers should rely on ngcontent-ng-

c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

H NMR spectroscopy.

Protocol: In CDCl

, look for two distinct aromatic singlets (or doublets with small meta-coupling,

Hz).
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Logic: The protons are at positions 4 and 6.[1] They are meta to each other. A para-

substitution pattern would show strong coupling (ngcontent-ng-c2699131324="" _nghost-ng-

c2339441298="" class="inline ng-star-inserted">

Hz), which would indicate an incorrect isomer (e.g., 4-bromo).

Part 3: Hazard Characterization & Toxicology (SDS
Core)
Synthesis of GHS classifications with mechanistic toxicology.

GHS Classification
Hazard Class Category H-Code Statement

Acute Toxicity (Oral) Cat 4 H302 Harmful if swallowed.

Skin Irritation Cat 2 H315
Causes skin irritation.

[1][2][3]

Eye Irritation Cat 2A H319
Causes serious eye

irritation.[1][2][3][4]

STOT - Single Exp. Cat 3 H335
May cause respiratory

irritation.[1][2][3][4]

Mechanistic Toxicology (SAR Analysis)[1]
Nitrile Toxicity: While aromatic nitriles are generally more stable than aliphatic ones,

metabolic oxidation (via CYP450) can potentially release cyanide ions, though this is slow for

halogenated rings.[1] Treat ingestion as a potential cyanide hazard.[1]

Irritation Mechanism: The electron-withdrawing nature of the halogens (Br, Cl) and the nitrile

group renders the aromatic ring electron-deficient.[1] This increases the compound's ability

to interact with nucleophilic residues on skin proteins, leading to contact dermatitis and

irritation.[1]

Part 4: Safe Handling & Emergency Response
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Protocols designed for containment and rapid decision-making.

Engineering Controls
Containment: Handle exclusively in a Class II Biosafety Cabinet or Chemical Fume Hood

with face velocity >100 fpm.

PPE: Nitrile gloves (double-gloving recommended due to halogenated solvent solubility) and

safety goggles.[1]

Emergency Response Decision Tree
Visualizing the logic flow for spill management.
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INCIDENT DETECTED:
Spill or Exposure

Assess State:
Solid vs. Solution

SOLID SPILL

Powder

SOLUTION SPILL
(Organic Solvent)

Dissolved

1. Avoid Dust Generation
2. Scoop into HazMat Container
3. Wash Area with 10% Bleach

1. Evacuate Area (Vapors)
2. Absorb with Vermiculite

3. Do NOT use Water (Spread risk)

MEDICAL CHECK:
Signs of Cyanosis?

Administer O2
Seek ER Immediately

Yes (Blue lips/skin)

Monitor Breathing
Wash Exposure Site

No

Click to download full resolution via product page

Figure 1: Decision logic for immediate spill response, prioritizing containment state and

cyanide-related symptom monitoring.

Part 5: Synthetic Utility & Research Applications
Why this molecule is a high-value target for drug development.

The "Orthogonal Reactivity" Concept
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For researchers, the value of 3-Bromo-2,5-dichlorobenzonitrile lies in its ability to undergo

sequential, selective functionalization.

Site A (C-Br): The most reactive site for Pd-catalyzed cross-coupling (Suzuki-Miyaura,

Buchwald-Hartwig).[1] The C-Cl bonds are too stable to react under standard conditions,

allowing selective modification at C3.[1]

Site B (CN): Can be hydrolyzed to an acid, reduced to an amine, or cyclized to form

heterocycles (e.g., triazines, tetrazoles).[1]

Workflow: Synthesis of Lamotrigine Analogs
This compound serves as a key scaffold for exploring the "2,5-dichloro" pharmacophore space

found in Lamotrigine (an anticonvulsant).[1]

3-Bromo-2,5-
dichlorobenzonitrile

Step 1: Suzuki Coupling
(R-B(OH)2, Pd(PPh3)4)

Selective C-Br
Functionalization

Intermediate:
3-Aryl-2,5-dichloro

benzonitrile

Step 2: Nitrile Activation
(Formation of Amidine)

CN Group
Transformation

Target Scaffold:
Triazine/Heterocycle

Derivatives

Click to download full resolution via product page

Figure 2: Synthetic pathway demonstrating the selective use of the bromine handle before

nitrile modification.

Experimental Protocol: Selective Suzuki Coupling
Objective: Functionalize position 3 without affecting the 2,5-dichloro pattern.

Setup: Charge a dry flask with 3-Bromo-2,5-dichlorobenzonitrile (1.0 eq), Aryl boronic acid

(1.1 eq), and Pd(PPh

)

(5 mol%).

Solvent: Add degassed 1,4-Dioxane/Water (4:1). Add Nangcontent-ng-c2699131324=""

_nghost-ng-c2339441298="" class="inline ng-star-inserted">
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CO

(2.0 eq).

Reaction: Heat to 90°C under N

for 12 hours.

Validation: Monitor via TLC. The starting material (Rf ~0.6 in 20% EtOAc/Hex) should

disappear.[1]

Causality: The C-Cl bonds require specialized ligands (e.g., XPhos) or higher temperatures

to react.[1] By using standard PPhngcontent-ng-c2699131324="" _nghost-ng-

c2339441298="" class="inline ng-star-inserted">

ligands and moderate heat, you ensure chemoselectivity for the C-Br bond.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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